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Compound of Interest

Compound Name: CJB-090 dihydrochloride

Cat. No.: B15616553 Get Quote

Technical Support Center: CJB-090
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving and using CJB-090 dihydrochloride in

cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is CJB-090 dihydrochloride and what is its mechanism of action?

CJB-090, also known as CHIR-090, is a potent, slow, tight-binding inhibitor of the enzyme

UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC).[1][2] LpxC is a key

enzyme in the biosynthesis of lipid A, an essential component of the outer membrane of most

Gram-negative bacteria. By inhibiting LpxC, CJB-090 blocks the production of

lipopolysaccharide (LPS), leading to bacterial cell death. This makes it a subject of interest for

the development of new antibiotics.

Q2: What is the recommended solvent for dissolving CJB-090 dihydrochloride?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of CJB-

090 for cell culture experiments.[1][2] While the dihydrochloride salt form suggests aqueous

solubility, using DMSO ensures a high concentration stock solution can be achieved and
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maintained. For cell-based assays, the final concentration of DMSO in the culture medium

should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q3: How should I prepare a stock solution of CJB-090 dihydrochloride?

A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. In summary, dissolve the CJB-090 dihydrochloride powder in high-quality,

sterile DMSO to a desired concentration (e.g., 10 mM). Gentle warming and vortexing or

sonication may be required to ensure the compound is fully dissolved.[1][2]

Q4: How should I store the CJB-090 dihydrochloride stock solution?

Stock solutions of CJB-090 in DMSO can be stored at -20°C for several months.[1] To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes.

Troubleshooting Guides
Issue: My CJB-090 dihydrochloride is not dissolving completely in DMSO.

Possible Cause: The concentration may be too high, or the compound may require more

energy to dissolve.

Solution:

Gently warm the solution at 37°C for 10-15 minutes.

Use an ultrasonic bath to aid dissolution.[1][2]

If the compound still does not dissolve, consider preparing a slightly lower concentration

stock solution.

Issue: A precipitate forms when I add the CJB-090 stock solution to my cell culture medium.

Possible Cause: The compound is "crashing out" of solution upon dilution into the aqueous

environment of the cell culture medium. This can be due to the final concentration exceeding

its aqueous solubility, rapid dilution, or the temperature of the medium.
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Solution:

Pre-warm the media: Always add the compound to cell culture medium that has been pre-

warmed to 37°C.

Use a serial dilution approach: Instead of adding a small volume of highly concentrated

stock directly to a large volume of media, perform an intermediate dilution step in pre-

warmed media.

Increase the final volume of media: By using a larger volume of media for the final dilution,

you lower the final concentration of the compound, which may prevent precipitation.

Gently mix during addition: Add the CJB-090 stock solution dropwise to the pre-warmed

media while gently swirling or vortexing.

Lower the final concentration: If precipitation persists, the desired final concentration may

be too high. Perform a dose-response experiment to determine the optimal, soluble

concentration for your experiments.

Issue: I am observing unexpected effects on my cells, or my experimental results are

inconsistent.

Possible Cause: This could be due to the cytotoxic effects of the solvent (DMSO),

degradation of the compound, or interactions with media components.

Solution:

Include a vehicle control: Always include a control group of cells treated with the same

final concentration of DMSO as your experimental group. This will help you distinguish the

effects of CJB-090 from the effects of the solvent.

Check the stability of your compound: While CJB-090 stock solutions are stable when

stored correctly, the compound's stability in your specific cell culture medium at 37°C over

the course of your experiment is a factor. Consider performing a time-course experiment

to assess its stability if you suspect degradation.
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Use fresh dilutions: Prepare fresh dilutions of CJB-090 in your cell culture medium for

each experiment.

Data Presentation
Table 1: Solubility of CJB-090 (CHIR-090)

Solvent Reported Solubility Notes

DMSO > 21.9 mg/mL[1]
Gentle warming and/or

sonication may be needed.

DMSO 5 mg/mL[2] Requires ultrasonication.

Water
Insoluble or very poorly

soluble[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
CJB-090 Dihydrochloride in DMSO
Materials:

CJB-090 dihydrochloride powder

High-quality, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Procedure:
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Calculate the required mass: Determine the mass of CJB-090 dihydrochloride needed to

prepare your desired volume of a 10 mM stock solution. (Molecular Weight of CJB-090:

~437.49 g/mol ; note that the dihydrochloride will have a higher molecular weight).

Weigh the compound: Carefully weigh the calculated amount of CJB-090 dihydrochloride
powder in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of sterile DMSO to the microcentrifuge tube.

Dissolve the compound:

Vortex the tube for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15

minutes and vortex again.

Alternatively, use an ultrasonic bath for short bursts until the solution is clear.

Visually inspect: Ensure that no visible particles remain in the solution.

Aliquot and store: Aliquot the stock solution into smaller, single-use sterile tubes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparing a Working Solution of CJB-090 in
Cell Culture Medium
Materials:

10 mM CJB-090 stock solution in DMSO

Sterile, pre-warmed (37°C) cell culture medium (e.g., DMEM, RPMI-1640) with serum and

other supplements as required for your cell line.

Sterile tubes for dilution.

Procedure:
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Determine the final desired concentration: Decide on the final concentration of CJB-090 you

want to use in your cell culture experiment (e.g., 1 µM, 10 µM).

Calculate the dilution: Calculate the volume of the 10 mM stock solution needed to achieve

the desired final concentration in your final volume of cell culture medium. Remember to

keep the final DMSO concentration low (e.g., ≤ 0.5%).

Perform serial dilutions (recommended):

Intermediate Dilution: Prepare an intermediate dilution of your stock solution in pre-

warmed cell culture medium. For example, to achieve a final concentration of 1 µM, you

could first dilute your 10 mM stock 1:100 in media to get a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

plates or flasks containing pre-warmed medium to reach the final concentration of 1 µM.

Gently mix: After adding the compound, gently swirl the plate or flask to ensure even

distribution.

Include controls: Always prepare a vehicle control by adding the same volume of DMSO

(without the compound) to a separate set of cells.
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Caption: Mechanism of action of CJB-090 (CHIR-090).
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Caption: Experimental workflow for using CJB-090 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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